4-(2-Fluoro-5-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2-fluoro-5-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO2/c1-16-9-2-3-11(13)10(7-9)8-4-5-14-12(15)6-8/h2-7H,1H3,(H,14,15)
• InChI Key: CWOLVVCKUORFGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=O)NC=C2
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID50682810
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261938-13-9

Description

4-(2-Fluoro-5-methoxyphenyl)-2-hydroxypyridine (hereafter referred to as 4-FMPH) is a synthetic compound derived from the pyridine family of heterocyclic compounds. It is a white crystalline solid, which is insoluble in water, but soluble in organic solvents. 4-FMPH is used in a variety of scientific research applications, such as drug design, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

4-FMPH has a wide range of applications in scientific research. It is used in drug design, as it is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). It is also used in biochemical and physiological studies, as it has been shown to inhibit the activity of other enzymes, such as 5-lipoxygenase (5-LOX) and phospholipase A2 (PLA2). Additionally, 4-FMPH has been used in laboratory experiments to study the effects of various drugs on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-FMPH is complex and involves several biochemical pathways. It has been shown to inhibit the activity of COX-2 and 5-LOX, which are both involved in the production of arachidonic acid. Arachidonic acid is an important precursor of prostaglandins and other inflammatory mediators, and thus, the inhibition of its production by 4-FMPH leads to the inhibition of inflammation. Additionally, 4-FMPH has been shown to inhibit the activity of PLA2, which is involved in the production of lysophospholipids, which play a role in cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMPH are numerous. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the regulation of inflammatory responses. Additionally, 4-FMPH has been shown to have anti-oxidant properties, which can help protect cells from oxidative damage. Furthermore, 4-FMPH has been shown to have anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells. Finally, 4-FMPH has been shown to have anti-microbial properties, as it has been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The use of 4-FMPH in laboratory experiments has both advantages and limitations. The main advantage of 4-FMPH is its ability to inhibit the activity of various enzymes, which makes it a useful tool for studying the effects of drugs on biochemical and physiological processes. Additionally, 4-FMPH is relatively inexpensive and easy to obtain, which makes it an attractive option for laboratory experiments. However, there are some limitations to the use of 4-FMPH in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain types of experiments. Additionally, the inhibition of multiple enzymes by 4-FMPH can make it difficult to study the effects of a single enzyme.

Future Directions

The future directions for the use of 4-FMPH in scientific research are numerous. One potential direction is to investigate the effects of 4-FMPH on other enzymes, such as transcription factors and protein kinases. Additionally, further research could be done to investigate the potential anti-cancer properties of 4-FMPH, as well as its ability to inhibit the growth of certain bacteria and fungi. Additionally, further research could be conducted to investigate the potential therapeutic use of 4-FMPH in the treatment of various diseases. Finally, further research could be done to investigate the potential use of 4-FMPH in drug design and drug delivery systems.

Synthesis Methods

4-FMPH can be synthesized through a multi-step process. The first step involves the reaction of 2-fluoro-5-methoxyphenol and pyridine-2-carboxylic acid in the presence of anhydrous sodium carbonate and acetic acid, to form the desired product. The second step involves the reduction of the product with sodium borohydride in ethanol, followed by purification of the product by recrystallization. Finally, the product is dried and weighed to obtain 4-FMPH in its purest form.